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Compound of Interest

Compound Name: 3,6-Dimethylpicolinic acid

Cat. No.: B1317136 Get Quote

An In-depth Technical Guide to 3,6-
Dimethylpicolinic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,6-Dimethylpicolinic acid, a

substituted pyridine carboxylic acid. Due to the limited availability of extensive research data

specifically on this compound, this document also includes relevant information on closely

related picolinic acid derivatives to offer a broader context for potential applications and areas

of investigation.

Chemical Identity and Properties
3,6-Dimethylpicolinic acid, also known as 3,6-dimethyl-2-pyridinecarboxylic acid, is a

specialty chemical available for research and development purposes.
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Identifier Value Reference

CAS Number 83282-46-6 [1][2][3][4][5]

Molecular Formula C₈H₉NO₂ [5][6]

Molecular Weight 151.16 g/mol [6]

Synonyms
3,6-dimethyl-2-

pyridinecarboxylic acid
[5]

Synthesis and Preparation
While specific, detailed experimental protocols for the synthesis of 3,6-Dimethylpicolinic acid
are not extensively published in readily accessible literature, a plausible synthetic route can be

conceptualized based on established methods for analogous pyridine carboxylic acids. A

common approach involves the oxidation of the corresponding dimethylpyridine. For instance,

a two-stage process is used to prepare 2,6-pyridinedicarboxylic acid from 2,6-dimethyl-pyridine.

This general principle can be adapted for the synthesis of 3,6-Dimethylpicolinic acid.

Proposed Synthesis Workflow
A potential pathway for the synthesis of 3,6-Dimethylpicolinic acid could start from 2,3,6-

trimethylpyridine. The synthesis would likely involve a selective oxidation of one of the methyl

groups to a carboxylic acid.

2,3,6-trimethylpyridine Selective Oxidation[Oxidizing Agent] 3,6-Dimethylpicolinic acid

Click to download full resolution via product page

Caption: Proposed synthesis of 3,6-Dimethylpicolinic acid.

Experimental Data and Protocols
Currently, there is a notable lack of published, in-depth experimental studies, such as those

detailing biological activities or specific signaling pathway interactions, for 3,6-
Dimethylpicolinic acid. Research in this area appears to be nascent. However, the broader

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.anaxlab.com/product/83282-46-6-36-dimethylpicolinic-acid
https://www.2abiotech.net/show_product.html?pro_id=125727
https://www.calpaclab.com/3-6-dimethylpicolinic-acid-min-95-100-mg/ala-d195218-100mg
https://www.acebiolab.com/EN/product/24599
http://www.chemical-suppliers.eu/inquiry/dimethylpicolinic-acid-PX2563122
http://www.chemical-suppliers.eu/inquiry/dimethylpicolinic-acid-PX2563122
https://www.orionprodutoscientificos.com.br/36-dimethylpicolinic-acid-package-25mg-laibo-chem
https://www.orionprodutoscientificos.com.br/36-dimethylpicolinic-acid-package-25mg-laibo-chem
http://www.chemical-suppliers.eu/inquiry/dimethylpicolinic-acid-PX2563122
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/product/b1317136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


class of picolinic acid derivatives has been the subject of various investigations, suggesting

potential avenues for the study of this particular compound.

Context from Related Picolinic Acid Derivatives
To provide a framework for potential research directions, the following table summarizes the

activities of some related picolinic acid compounds.

Compound Key Findings / Application Reference

3,6-dihydroxypicolinic acid

An intermediate in the

microbial metabolism of

picolinic acid.

[7]

3,6-dichloropicolinic acid
Used as a herbicide, pesticide,

and plant growth regulator.

Dipicolinic acid (Pyridine-2,6-

dicarboxylic acid)

Derivatives have been

investigated as inhibitors of

New Delhi Metallo-β-

lactamase-1 (NDM-1), a key

enzyme in antibiotic

resistance.

Potential Areas of Research and Application
Given the biological and chemical activities observed in structurally similar molecules, 3,6-
Dimethylpicolinic acid could be a candidate for investigation in several domains:

Drug Development: As with other picolinic acid derivatives, it could be explored for

antimicrobial or enzyme inhibition properties. The specific substitution pattern of the methyl

groups may confer novel biological activities.

Agrochemicals: The precedent of 3,6-dichloropicolinic acid suggests that methylated analogs

could also exhibit herbicidal or plant growth-regulating effects.

Material Science: Picolinic acids can act as ligands in the formation of coordination polymers

and metal-organic frameworks (MOFs), indicating a potential application for 3,6-
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Dimethylpicolinic acid in this field.

Conclusion
3,6-Dimethylpicolinic acid is a chemical compound with established basic identifiers but

remains largely unexplored in terms of its detailed chemical and biological properties. The

information available on related picolinic acid derivatives suggests that it holds potential for

further investigation in drug discovery, agrochemicals, and material science. This guide serves

as a foundational resource for researchers and professionals interested in exploring the

scientific and commercial potential of this molecule. Further experimental studies are

necessary to fully elucidate its characteristics and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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